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optimizing Butopyronoxyl repellent duration

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Butopyronoxyl

CAS No.: 532-34-3

Cat. No.: S573625

Butopyronoxyl: Technical Data Summary

The table below consolidates the key chemical, physical, and toxicological data available for

Butopyronoxyl.
Property Value / Description Source | Notes
IUPAC Name butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6- -
carboxylate [1]
CAS RN 532-34-3 [1] [2] -

Molecular Formula  Ci2H180a4 [1] [2] -

Molecular Mass 226.27 g/mol [1] -

Physical State Pale orange-red coloured liquid with aromatic odour -
[1]

Melting Point 25°C [1] [2] -

Boiling Point 263-272.1°C [1] [2] -

Density 1.054 g/mL at 25°C [1] [2] -
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Property Value |/ Description Source | Notes
Water Solubility 275 mg/L at 20°C [1] Moderate
Log P 2.42 [1] Indicates low

hydrophilicity

Mode of Action Repellent action disrupting the insect's ability to finda -
host [1]
Acute Oral LDso > 1000 mg/kg [1] Moderate toxicity
(Rat)
Dermal LDso >10 mL/kg [2] -
(Rabbit)

Regulatory Status Not approved under EC 1107/2009 [1] -

Repellency Testing & Protocol Considerations

Since direct data on optimizing Butopyronoxyl is scarce, the following insights from general repellent

testing methodologies can guide your experimental design.

A 2023 study compared in vitro (jar, petri dish) and in vivo (human forearm, finger) bioassays for tick
repellents and found that results did not differ significantly between the methods, even though the stimuli are
different [3]. This suggests that in vitro methods are a valid and efficient first step for high-throughput

screening of formulations.

The following diagram outlines a general workflow for conducting a repellent duration study, which can be

adapted for Butopyronoxyl:
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(Define Test Parameters)

Prepare Test Formulations
(Butopyronoxyl at varying concentrations)

:

Apply to Substrate
(Human skin for in vivo;
Filter paper/cloth for in vitro)

(Standardize Drying Time)

Introduce Test Insects
(e.g., Mosquitoes, Ticks)

Record Repellency Over Time
(% Repellency, Biting/landing count)

'

Analyze Duration of Protection
(Time to fall below efficacy threshold)

Compare Formulations

Click to download full resolution via product page

Key Experimental Parameters to Consider:

e Test Organisms: Butopyronoxyl has shown efficacy against mosquitoes, flies, gnats, and ticks [1].
The species and geographic origin of your test subjects can influence results [3].
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e Application Rate: Standardize the volume of test solution per unit area. A common guideline is 1 mL
per 600 cm2 [3].

¢ Negative Control: A solvent like ethanol is typically used to confirm that the repellent effect is from
the active ingredient [3].

¢ Positive Control: Using a known repellent like DEET provides a benchmark for comparing the
performance of your Butopyronoxyl formulations [3].

FAQs & Troubleshooting Guide

Question / Issue Potential Cause & Solution

What is the typical effective = Data Gap: The available search results do not provide specific duration
duration of Butopyronoxyl? data. Solution: This is the core objective of your optimization study.
The experimental workflow above is designed to determine this.

Repellent effect is shorter Volatility: The formulation may be too volatile. Solution: Investigate
than expected. polymer-based encapsulation or gel formulations to control release
rate. Consider combining with a fixative.

Lack of efficacy in Concentration: The applied concentration may be below the minimum
preliminary tests. effective threshold. Solution: Conduct a dose-response study to
establish the effective concentration.

How does it compare to Historical Context: Butopyronoxyl was used in "6-2-2" mixtures before
modern repellents? DEET became dominant [4]. Modern synthetics like DEET and Icaridin
are generally more effective/long-lasting [4].

Research Recommendations

Given the data limitations, here are actionable steps to advance your work:

¢ Explore Analogous Compounds: Use the extensive research on optimizing DEET and Icaridin
formulations as a proxy. Principles learned there (e.g., polymer encapsulation, synergistic
combinations) may be applicable to Butopyronoxyl.

e Consult Patent Literature: Search patent databases for historical or modern formulations containing
Butopyronoxyl (CAS 532-34-3). This can be a rich source of proprietary formulation data not found
in journal articles.
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e Empirical Testing is Key: In the absence of published data, your own systematic experimentation,
using the protocols outlined, will be the primary source of optimization data.

I hope this structured technical center provides a solid starting point for your project. The lack of recent

studies on Butepyronoxyl presents a challenge, but also a clear research opportunity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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